molecular formula C10H9BrFNO2 B8302664 (R)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one

(R)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one

Cat. No. B8302664
M. Wt: 274.09 g/mol
InChI Key: VPIUKMZYPSXSSP-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one is a useful research compound. Its molecular formula is C10H9BrFNO2 and its molecular weight is 274.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(R)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one

Molecular Formula

C10H9BrFNO2

Molecular Weight

274.09 g/mol

IUPAC Name

(4R)-4-(5-bromo-2-fluorophenyl)-4-methyl-1,3-oxazolidin-2-one

InChI

InChI=1S/C10H9BrFNO2/c1-10(5-15-9(14)13-10)7-4-6(11)2-3-8(7)12/h2-4H,5H2,1H3,(H,13,14)/t10-/m0/s1

InChI Key

VPIUKMZYPSXSSP-JTQLQIEISA-N

Isomeric SMILES

C[C@]1(COC(=O)N1)C2=C(C=CC(=C2)Br)F

Canonical SMILES

CC1(COC(=O)N1)C2=C(C=CC(=C2)Br)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of the crude (RS)-4-bromo-1-fluoro-2-(2-iodo-1-isocyanato-1-methyl-ethyl)-benzene (20.0 g, 52 mmol) in N,N-dimethylformamide (180 ml) and tert-butanol (7.7 ml, 104 mmol) was treated with silver tetrafluoroborate (11.15 g, 57 mmol). The yellow suspension was heated at 80° C. for 16 hours. For the workup, the reaction mixture was evaporated at reduced pressure. After chromatography on silica gel using a using a gradient of heptane and ethyl acetate=100/0 to 40/60 as the eluent, the (RS)-4-(5-bromo-2-fluoro-phenyl) -4-methyl-oxazolidin-2-one (intermediate C4A) was obtained as a white solid (28.49 g, 53.5% of theory).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
7.7 mL
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of the (RS)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one (20.2 g) in ethanol/dichloromethane/heptane (4/2/2) was divided in 1 g aliquots which were separated on chiral HPLC (Chiralpak AD) using a 90:10-mixture of ethanol and heptane as the eluent. The first eluting enantiomer (retention time: 7.98 min), the (R)-(−)-4-(5-bromo-2-fluoro-phenyl)-4-methyl-oxazolidin-2-one (intermediate C5A), was obtained as a brownish crystalline solid (9.154 g, 45.3% of theory), and the second eluting enantiomer (retention time: 12.19 min), the (S)-(+)-N-[1-(5-bromo-2-fluoro-phenyl)-2-hydroxy-1-methyl-ethyl]-2-chloro-acetamide, was also obtained as a light brown crystalline solid (9.25 g, 45.8% of theory), with e.e. >99.5% each.
Quantity
20.2 g
Type
reactant
Reaction Step One
Name
ethanol dichloromethane heptane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.